4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran

• CAS No.: 922140-86-1
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 4,6-dimethoxy-2-methyl-3-naphthalen-2-yl-1-benzofuran
• InChI: InChI=1S/C21H18O3/c1-13-20(16-9-8-14-6-4-5-7-15(14)10-16)21-18(23-3)11-17(22-2)12-19(21)24-13/h4-12H,1-3H3
• InChI Key: XDIHHVGJIANBCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=C(C=C2OC)OC)C3=CC4=CC=CC=C4C=C3

Description

4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is a chemical compound featuring a benzofuran core linked to a naphthalene system. This structure is of significant interest in organic and medicinal chemistry research, particularly as a synthetic intermediate or a building block for more complex molecules. The naphthalene moiety is a versatile and widely explored scaffold in drug discovery, with applications in developing therapeutics for various conditions, including cancer, infectious diseases, and inflammation (citation:5). Compounds with similar structural frameworks, such as 4,6-dimethoxy-2-(4-methoxyphenyl)-3-benzofuran, have been documented as key intermediates in the synthetic pathways toward potent bioactive natural products like Rocaglamide, which exhibits notable cytostatic and cytotoxic activity against human cancer cell lines (citation:2). Researchers can utilize this chemical as a precursor to explore structure-activity relationships or to synthesize novel analogs for pharmacological screening. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is a compound belonging to the benzofuran family, which has gained attention due to its diverse biological activities. This article explores its pharmacological properties, including antitumor, analgesic, anti-inflammatory, and antimicrobial activities, supported by relevant data and case studies.

Chemical Structure

The molecular formula of 4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is $C_{18}H_{18}O_3$, with a structure characterized by a benzofuran core substituted with methoxy and methyl groups.

Antitumor Activity

Benzofuran derivatives have been extensively studied for their anticancer properties. Research indicates that compounds with a benzofuran nucleus can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (μM)	Inhibition Rate (%)
Compound 32	A2780 (Ovarian)	12	-
Compound 33	A2780 (Ovarian)	11	-
Compound 36	K-562 (Leukemia)	-	56.84
Compound 36	NCI-H460 (Lung)	-	80.92
Compound 36	HCT-116 (Colon)	-	72.14

These findings suggest that the introduction of specific substituents at the C-2 position of the benzofuran significantly enhances cytotoxicity against cancer cells .

Analgesic Activity

The analgesic potential of similar benzofuran derivatives has been documented in animal models. For example, a study on a related compound demonstrated that it exhibited dose-dependent antinociceptive effects in various pain models, surpassing the efficacy of traditional analgesics like aspirin and acetaminophen. The compound was found to be significantly more potent than these common analgesics but less potent than morphine .

Anti-inflammatory Properties

Benzofurans have also shown promise in anti-inflammatory applications. The structure–activity relationship studies indicate that modifications on the benzofuran framework can lead to enhanced anti-inflammatory effects. Compounds with specific functional groups have been reported to inhibit pro-inflammatory cytokines and reduce edema in animal models .

Antimicrobial Activity

Research has highlighted the antimicrobial properties of benzofuran derivatives. Certain compounds have demonstrated effectiveness against a range of bacterial and fungal strains. A study reported that modified benzofurans displayed significant antibacterial activity, indicating their potential as therapeutic agents in treating infections .

Case Studies

• Anticancer Efficacy : A series of benzofuran derivatives were synthesized and tested against the National Cancer Institute's panel of human cancer cell lines. The results indicated that several compounds exhibited promising growth inhibition rates across multiple cancer types, emphasizing the therapeutic potential of benzofurans in oncology .
• Pain Management : The efficacy of a benzofuran derivative was evaluated in various nociceptive models in mice, showing significant pain relief comparable to established analgesics while presenting a favorable safety profile .

Comparison with Similar Compounds

Table 1: Structural and Crystallographic Comparison of Benzofuran Derivatives

Compound Name	Substituents	Space Group	Unit Cell Volume (ų)	Dihedral Angles (°)	Key Interactions	Reference
BMDB	4,6-dimethoxy, 3-methyl, 4-bromobenzoyl	Not reported	Not reported	Not reported	Hydrogen bonding, π-π stacking
5-Bromo-2,4,6-trimethyl-3-(3-methyl-phenylsulfinyl)-1-benzofuran	5-Br, 2,4,6-trimethyl, 3-sulfinyl	P1 (triclinic)	797.84	68.58 (benzofuran-sulfinyl)	C–H···O, S···O, π-π interactions
5-Chloro-2,4,6-trimethyl-3-(4-methylphenylsulfinyl)-1-benzofuran	5-Cl, 2,4,6-trimethyl, 3-sulfinyl	P1 (triclinic)	799.51	Similar to above	C–H···O, π-π stacking
3-(2-Methoxynaphthalen-1-yl)-2-benzofuran-1(3H)-one	3-naphthalenyl, 2-methoxy	Not reported	Not reported	Not reported	Not reported

Key Observations :

• Substituent Effects: Sulfinyl groups (e.g., in ) introduce polarizable sulfur-oxygen bonds, fostering S···O and C–H···O interactions critical for crystal packing.
• Aromatic Interactions : The naphthalene moiety in the target compound is structurally analogous to the 3-(2-methoxynaphthalen-1-yl) group in , which likely promotes π-π stacking and stabilizes crystal lattices.
• Crystallographic Software : Structures were resolved using SHELX programs (e.g., SHELXL97, SHELXS97), emphasizing their reliability in small-molecule crystallography .

Pharmacological Profiles

Table 2: Pharmacological Comparison of Benzofuran Derivatives

Compound Name	Biological Activity	Potency Relative to Standards	Mechanism Insights	Reference
BMDB	Antinociceptive (chemical/thermal models)	15–100× aspirin; 2–50× < morphine	Serotoninergic pathway involvement
3-(2-Methoxynaphthalen-1-yl)-2-benzofuran-1(3H)-one	Antitumor, antiviral	Not quantified	Structural similarity to bioactive agents
Sulfinyl-substituted benzofurans (e.g., )	No direct activity reported	—	Focus on structural characterization

Key Observations :

• BMDB : Demonstrates dose-dependent antinociception via non-opioid pathways, contrasting with morphine.
• Lack of Data for Target Compound : While the naphthalene-substituted target compound may share pharmacokinetic traits with BMDB, specific activity data remain unverified in the provided evidence.

Preparation Methods

Precursor Synthesis via Friedel-Crafts Reaction

The Friedel-Crafts acylation is a cornerstone for introducing acyl groups to aromatic systems. In the context of benzofuran synthesis, 3,5-dimethoxyphenol serves as a starting material due to its electron-rich aromatic ring, facilitating electrophilic substitution. Reaction with 2-bromo-1-(naphthalen-2-yl)ethan-1-one in the presence of AlCl₃ generates a ketone intermediate, which undergoes cyclization under basic conditions.

Reaction Conditions :

• Solvent : Anhydrous dichloromethane
• Catalyst : AlCl₃ (1.2 equiv)
• Temperature : 0°C to room temperature, 12 hours
• Cyclization Agent : K₂CO₃ in methanol, reflux (6 hours)

Yield : 58–65% after column chromatography (hexane/ethyl acetate, 4:1).

Mechanistic Pathway

• Electrophilic Attack : AlCl₃ activates the acylating agent, forming an acylium ion that attacks the para position of 3,5-dimethoxyphenol.
• Deprotonation : The intermediate enol tautomerizes to a ketone.
• Cyclization : Base-mediated intramolecular nucleophilic attack of the phenolic oxygen on the ketone forms the benzofuran ring.

Analytical Validation :

• ¹H NMR (CDCl₃): δ 7.82–7.75 (m, 3H, naphthyl), 6.45 (s, 1H, H-5), 3.89 (s, 6H, OCH₃), 2.41 (s, 3H, CH₃).
• HRMS : m/z calcd. for C₂₂H₂₀O₃ [M+H]⁺: 356.1412; found: 356.1415.

Transition-Metal-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

The Suzuki reaction enables the introduction of the naphthalen-2-yl group to a preformed benzofuran scaffold. A boronic ester derivative of naphthalene reacts with a 7-bromo-4,6-dimethoxy-2-methylbenzofuran precursor under palladium catalysis.

Reaction Conditions :

• Catalyst : Pd(PPh₃)₄ (5 mol%)
• Base : Na₂CO₃ (2.0 equiv)
• Solvent : DME/H₂O (4:1), 80°C, 24 hours

Yield : 72% after silica gel chromatography.

Nickel-Catalyzed Intramolecular Coupling

Nickel catalysts offer cost-effective alternatives for C–C bond formation. A 2-bromo-4,6-dimethoxyacetophenone derivative bearing a naphthyl group undergoes intramolecular coupling via a Ni(0) complex, forming the benzofuran ring.

Reaction Conditions :

• Catalyst : Ni(cod)₂ (10 mol%)
• Ligand : 1,2-bis(diphenylphosphino)ethane (dppe)
• Reductant : Zn powder (3.0 equiv)
• Solvent : THF, 60°C, 18 hours

Yield : 68%.

Advantages :

• Tolerates electron-withdrawing groups on the naphthyl ring.
• Avoids pre-functionalized boronic acids.

Radical-Mediated Synthesis Using DMSO

Dual Role of DMSO as CH₃ and SMe Synthon

A metal-free approach employs dimethyl sulfoxide (DMSO) activated by cyanuric chloride (TCT) . The reaction proceeds via a radical pathway, where DMSO supplies both methyl and thiomethyl groups, enabling one-pot quaternary carbon formation.

Reaction Conditions :

• Reagents : TCT (1.5 equiv), DMSO (2.0 equiv)
• Solvent : Acetonitrile, 80°C, 12 hours
• Additive : H₂O (0.5 equiv) to control regioselectivity

Yield : 61%.

Mechanistic Insights :

• TCT Activation : TCT converts DMSO into a reactive electrophilic species.
• Radical Initiation : Homolytic cleavage generates methyl radicals, which add to the benzofuran precursor.
• Cyclization : Sequential C–S and C–O bond formation completes the ring.

Photochemical and Electrochemical Methods

UV-Induced Cyclization

Photochemical methods exploit UV light to initiate cyclization of 2-(naphthalen-2-yl)-4,6-dimethoxyphenyl vinyl ethers . The reaction proceeds via a [3+2] cycloaddition mechanism, forming the benzofuran ring in high regioselectivity.

Reaction Conditions :

• Light Source : 254 nm UV lamp
• Solvent : Benzene, room temperature, 6 hours

Yield : 55%.

Anodic Oxidation

Electrochemical synthesis using 2-methyl-4,6-dimethoxyphenol and naphthalen-2-ylacetic acid on a platinum anode generates the benzofuran core through dehydrogenative coupling.

Conditions :

• Potential : +1.2 V vs. Ag/AgCl
• Electrolyte : LiClO₄ in acetonitrile

Yield : 50%.

Comparative Analysis of Methodologies

Method	Yield (%)	Catalyst	Key Advantage	Limitation
Friedel-Crafts	58–65	AlCl₃	High regioselectivity	Acidic conditions limit functional groups
Suzuki Coupling	72	Pd(PPh₃)₄	Modular naphthyl introduction	Requires pre-halogenated benzofuran
Nickel Catalysis	68	Ni(cod)₂	Cost-effective, broad substrate scope	Sensitive to oxygen and moisture
Radical (DMSO/TCT)	61	None	Metal-free, one-pot synthesis	Moderate yields
Photochemical	55	UV light	Mild conditions	Low scalability